Cas no 1491174-41-4 (Pentane, 3-(bromomethyl)-1-methoxy-3-methyl-)

3-(Bromomethyl)-1-methoxy-3-methylpentane is a brominated ether compound with potential utility as an intermediate in organic synthesis. Its structure features a bromomethyl group adjacent to a tertiary carbon, making it a reactive alkylating agent for nucleophilic substitution reactions. The methoxy group enhances solubility in polar organic solvents, facilitating its use in controlled reaction conditions. This compound may serve as a precursor in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical applications. Careful handling is required due to the reactivity of the bromomethyl moiety. Its stability under inert conditions allows for reliable storage and precise application in synthetic workflows.
Pentane, 3-(bromomethyl)-1-methoxy-3-methyl- structure
1491174-41-4 structure
Product Name:Pentane, 3-(bromomethyl)-1-methoxy-3-methyl-
CAS No:1491174-41-4
MF:C8H17BrO
MW:209.123982191086
CID:5281946
Update Time:2025-05-30

Pentane, 3-(bromomethyl)-1-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 3-(bromomethyl)-1-methoxy-3-methyl-
    • 3-(Bromomethyl)-1-methoxy-3-methylpentane
    • Inchi: 1S/C8H17BrO/c1-4-8(2,7-9)5-6-10-3/h4-7H2,1-3H3
    • InChI Key: JSWYBLPKALCUHO-UHFFFAOYSA-N
    • SMILES: C(OC)CC(CBr)(C)CC

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Additional information on Pentane, 3-(bromomethyl)-1-methoxy-3-methyl-

Pentane, 3-(bromomethyl)-1-methoxy-3-methyl-

Pentane, 3-(bromomethyl)-1-methoxy-3-methyl- is a chemical compound with the CAS number 1491174-41-4. This compound belongs to the class of organic compounds known as ethers and is characterized by its unique structure, which includes a pentane backbone with specific substituents. The presence of a bromomethyl group and a methoxy group at specific positions on the pentane chain gives this compound its distinct chemical properties.

The structure of Pentane, 3-(bromomethyl)-1-methoxy-3-methyl- is such that it has a central carbon chain with branching at the third carbon atom. This branching includes both a bromomethyl group (-CH2Br) and a methoxy group (-OCH3). The combination of these groups imparts unique reactivity and physical properties to the compound. The bromine atom in the bromomethyl group makes this compound potentially reactive in nucleophilic substitution reactions, while the methoxy group can influence the compound's solubility and boiling point.

Recent studies have explored the synthesis and applications of compounds like Pentane, 3-(bromomethyl)-1-methoxy-3-methyl-. Researchers have found that this compound can serve as an intermediate in the synthesis of more complex organic molecules. Its reactivity towards nucleophilic substitution reactions makes it a valuable precursor in organic synthesis, particularly in the construction of biologically active molecules.

In terms of physical properties, Pentane, 3-(bromomethyl)-1-methoxy-3-methyl- has a relatively low boiling point due to its molecular weight and the presence of polar groups. The methoxy group introduces some polarity to the molecule, which can affect its solubility in different solvents. This makes it suitable for use in various organic reactions where controlled solubility is essential.

The synthesis of this compound typically involves alkylation or substitution reactions. For instance, it can be prepared by treating an appropriate alkyl halide with a methoxide ion in a polar solvent. The reaction conditions are optimized to ensure high yields and selectivity, which are critical for industrial applications.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing compounds like Pentane, 3-(bromomethyl)-1-methoxy-3-methyl-. These methods often involve the use of catalysts or alternative solvents to reduce environmental impact while maintaining high efficiency.

In conclusion, Pentane, 3-(bromomethyl)-1-methoxy-3-methyl- is a versatile compound with potential applications in organic synthesis and material science. Its unique structure and reactivity make it an interesting subject for further research, particularly in the development of novel synthetic pathways and functional materials.

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